Gem-Dimethyl Steric Shielding vs. Des-Dimethyl Analog
The target compound bears an α,α‑gem‑dimethyl group on the propanoic acid side chain, whereas the closest analog, 2‑(4‑bromo‑1‑methyl‑1H‑1,2,3‑triazol‑5‑yl)propanoic acid (CAS 1692427‑84‑1), carries a single α‑hydrogen [1]. The gem‑dimethyl motif introduces greater steric hindrance around the carboxylic acid and reduces the number of rotatable bonds from 3 (in the des‑dimethyl analog) to 2 in the target compound, as computed by PubChem [1][2]. This conformational restriction is expected to lower the entropic penalty upon binding when the acid is elaborated into amide or ester derivatives, and to retard metabolic hydrolysis relative to non‑gem‑dimethyl counterparts [3].
| Evidence Dimension | Rotatable bond count and steric bulk at the α‑carbon of the carboxylic acid side chain |
|---|---|
| Target Compound Data | 2 rotatable bonds; gem‑dimethyl substitution at α‑carbon; molecular weight 248.08 g/mol |
| Comparator Or Baseline | 2‑(4‑Bromo‑1‑methyl‑1H‑1,2,3‑triazol‑5‑yl)propanoic acid (CAS 1692427‑84‑1): 3 rotatable bonds; single α‑H; molecular weight 234.05 g/mol |
| Quantified Difference | Rotatable bond reduction of 1 (from 3 to 2); molecular weight increase of 14.03 g/mol |
| Conditions | Computed structural descriptors from PubChem (2025 release); rotatable bond count defined by Cactvs 3.4.8.18 |
Why This Matters
Reduced rotatable bond count and gem‑dimethyl steric shielding can improve metabolic stability and oral bioavailability of derived drug candidates, a factor that directly influences the choice of building block in medicinal chemistry programs.
- [1] PubChem. 2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid. CID 106463369. NCBI (2025). View Source
- [2] PubChem. 2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid. CID 53439313. NCBI (2025). View Source
- [3] Veber, D. F.; Johnson, S. R.; Cheng, H.-Y.; Smith, B. R.; Ward, K. W.; Kopple, K. D. Molecular Properties That Influence the Oral Bioavailability of Drug Candidates. J. Med. Chem. 2002, 45 (12), 2615–2623. View Source
